N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C13H11N5O2S/c1-8-12(21-18-17-8)13(19)16-7-9-11(15-5-4-14-9)10-3-2-6-20-10/h2-6H,7H2,1H3,(H,16,19)
• InChI Key: LFYZXLUJEVPDQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCC2=NC=CN=C2C3=CC=CO3
• Molecular Formula: C13H11N5O2S
• Molecular Weight: 301.33 g/mol

Description

N-{[3-(Furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (N-FMPT) is a heterocyclic compound that has recently been studied for its potential applications in scientific research. N-FMPT is a member of the thiadiazole family, which is known for its broad range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. N-FMPT has been studied for its potential to be used as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-FMPT will be discussed in

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit antimicrobial activity , suggesting that the compound may target bacterial cells or specific enzymes within these cells.

Mode of Action

It’s known that similar compounds interact with their targets, leading to inhibition of essential biochemical processes, which can result in the death of the targeted cells .

Biochemical Pathways

Based on its antimicrobial activity, it can be inferred that the compound likely interferes with essential biochemical pathways in bacteria, such as cell wall synthesis, protein synthesis, or dna replication .

Result of Action

Based on its antimicrobial activity, it can be inferred that the compound likely leads to the death of bacterial cells .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide . For instance, the introduction of certain elements (like F, Cl, or CF3) into the phenyl ring of similar compounds has been shown to improve their herbicidal activity .

Advantages and Limitations for Lab Experiments

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and is available commercially. Additionally, N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide is relatively stable and has a low toxicity profile. However, there are some limitations to using N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide in laboratory experiments. For example, it is not soluble in water, which can make it difficult to work with in some experiments. Additionally, its mechanism of action is not yet fully understood, which can limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for the study of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide. One potential direction is to further study its mechanism of action to better understand how it modulates the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, further research could be done to determine the optimal dosage and administration of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide for therapeutic use. Additionally, further research could be done to determine the safety and efficacy of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Furthermore, further research could be done to explore the potential of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide as a therapeutic agent for other diseases and conditions. Finally, further research could be done to develop new synthetic methods for the production of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide.

Synthesis Methods

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide can be synthesized using several different methods. The most common method involves the reaction of 3-(furan-2-yl)pyrazin-2-ylmethyl chloride and 4-methyl-1,2,3-thiadiazole-5-carboxamide in a solvent such as acetonitrile. This reaction is catalyzed by a base such as sodium hydroxide and yields N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide as the product.

Scientific Research Applications

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide has been studied for its potential applications in scientific research. In particular, it has been studied for its ability to modulate the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It has also been shown to have anti-inflammatory, antioxidant, and antimicrobial properties. Additionally, N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide has been studied for its potential to be used as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.